Cas no 1270511-46-0 (3-amino-3-(3-methanesulfonylphenyl)propanoic acid)

• Product Name: 3-amino-3-(3-methanesulfonylphenyl)propanoic acid
• CAS No: 1270511-46-0
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 6365953
• PubChem ID: 117359940
• Update Time: 2025-10-23

3-amino-3-(3-methanesulfonylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-methanesulfonylphenyl)propanoic acid
• 1270511-46-0
• EN300-1989997

• Inchi： 1S/C10H13NO4S/c1-16(14,15)8-4-2-3-7(5-8)9(11)6-10(12)13/h2-5,9H,6,11H2,1H3,(H,12,13)
• InChI Key： NRJAYZWOFXPKEX-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC(=C1)C(CC(=O)O)N)(=O)=O

Computed Properties

• Exact Mass: 243.05652907g/mol
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 106Ų

Additional information on 3-amino-3-(3-methanesulfonylphenyl)propanoic acid

3-Amino-3-(3-Methanesulfonylphenyl)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 1270511-46-0, known as 3-amino-3-(3-methanesulfonylphenyl)propanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The methanesulfonyl group attached to the phenyl ring introduces a sulfonamide functionality, which is often associated with enhanced bioavailability and stability in biological systems.

Recent studies have highlighted the importance of sulfonamide-containing compounds in medicinal chemistry. The presence of the methanesulfonyl group in this molecule has been shown to enhance the solubility and permeability of the compound, making it a promising candidate for drug delivery systems. Researchers have also explored the role of this compound in modulating cellular signaling pathways, particularly those involving protein kinases. The amino group at the 3-position of the propanoic acid backbone plays a crucial role in hydrogen bonding, which is essential for interactions with target proteins.

One of the most notable advancements in the study of 3-amino-3-(3-methanesulfonylphenyl)propanoic acid involves its application in anti-cancer research. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, potentially through inhibition of key enzymes involved in tumor progression. The propanoic acid moiety has been implicated in modulating lipid metabolism, further underscoring its potential therapeutic applications.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of the compound, making it more accessible for large-scale production. This has opened up new avenues for its exploration in preclinical trials and subsequent clinical applications.

Another area of interest is the role of 3-amino-3-(3-methanesulfonylphenyl)propanoic acid in neurodegenerative diseases. Studies suggest that this compound may act as a neuroprotective agent by inhibiting oxidative stress and reducing inflammation in neuronal cells. The sulfonamide group is believed to contribute to its ability to cross the blood-brain barrier, a critical factor for treating central nervous system disorders.

In conclusion, 3-amino-3-(3-methanesulfonylphenyl)propanoic acid (CAS No. 1270511-46-0) represents a versatile molecule with diverse applications in medicinal chemistry and pharmacology. Its unique structural features, including the methanesulfonyl group and amino group, make it a valuable tool for researchers exploring novel therapeutic strategies. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing modern medicine.